Cas no 2171876-14-3 (2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid
• CAS No: 2171876-14-3
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• CID: 5940308
• PubChem ID: 165589050
• Update Time: 2025-11-01

2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid
• 2171876-14-3
• EN300-1613467

• Inchi： 1S/C10H9NO2S2/c1-2-8-11-9-6(14)3-5(10(12)13)4-7(9)15-8/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： MJVSHQVXMFQZFB-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C(=CC(C(=O)O)=CC1=2)S

Computed Properties

• Exact Mass: 239.00747088g/mol
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid

Introduction to 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 2171876-14-3)

2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid, identified by the CAS number 2171876-14-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid, particularly the presence of an ethyl group at the 2-position and a sulfanyl group at the 4-position, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a privileged scaffold in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The carboxylic acid functionality at the 6-position further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The sulfanyl group at the 4-position introduces polarity and hydrogen bonding capabilities, which can influence both the solubility and binding affinity of the compound.

In recent years, there has been growing interest in exploring novel derivatives of benzothiazole for their potential as pharmacological agents. Studies have demonstrated that modifications at specific positions on the benzothiazole ring can significantly alter its biological activity. For instance, research has shown that substituents at the 2- and 4-positions can modulate the antimicrobial properties of benzothiazole derivatives. The 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid structure represents an intriguing example of such modifications.

One of the most compelling aspects of 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid is its potential as a precursor in the synthesis of more complex bioactive molecules. The carboxylic acid group can be readily activated for coupling reactions with various pharmacophores, while the sulfanyl group can serve as a hydrogen bond acceptor or participate in metal coordination interactions. These features make it a versatile building block for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been used to identify promising benzothiazole derivatives based on their predicted binding affinities to target proteins. Among these derivatives, 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid has shown promise as a lead compound for further optimization. Its unique structural features suggest that it may interact with biological targets in ways that other benzothiazole derivatives do not.

The synthesis of 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid involves multi-step organic reactions that highlight its complexity and synthetic utility. Key steps typically include sulfonylation followed by carboxylation at the 6-position. The reaction conditions must be carefully controlled to ensure high yield and purity. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches for producing this compound.

In addition to its pharmaceutical applications, 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid has potential uses in material science and industrial chemistry. Its ability to form coordination complexes with metal ions makes it useful in catalytic systems. Furthermore, its heterocyclic structure suggests applications in organic electronics and sensors due to its electron-deficient nature and ability to participate in π-stacking interactions.

The biological activity of 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid has been explored through both experimental and computational studies. In vitro assays have indicated that it exhibits moderate antimicrobial activity against certain bacterial strains. Additionally, preliminary studies suggest that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings underscore its potential as a lead compound for further development.

The future direction of research on 2-ethyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid will likely focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with improved potency and selectivity. The carboxylic acid group provides multiple opportunities for derivatization, allowing chemists to fine-tune key pharmacophoric elements.

The versatility of 2-ethyl-4-sulfanyl -1 ,3 -benzothiazole -6 -carboxylic acid extends beyond pharmaceutical applications; it also holds promise for agrochemical use due to its structural similarity to known bioactive compounds. Its ability to interact with biological targets suggests that it could be developed into novel pesticides or herbicides with improved efficacy and environmental safety profiles.

In conclusion, 2 - ethyl - 4 - sulfanyl - 1 ,3 - benzothiazole -6 - carboxylic acid ( CAS No . 2171876 -14 -3 ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex bioactive molecules . Recent studies highlight its antimicrobial , anti-inflammatory ,and other biological activities , suggesting broad therapeutic applications . As research continues ,this compound is likely to play an important role in developing new drugs and materials .